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Compound of Interest

Compound Name: Octylamine Hydrochloride

Cat. No.: B089684 Get Quote

Octylamine hydrochloride (C₈H₁₉N·HCl) is a cationic surfactant of significant interest in

chemical and pharmaceutical research.[1] Structurally, it is an amphiphilic molecule,

possessing a dual nature that is key to its function.[2] The molecule consists of a long, non-

polar octyl (C₈H₁₇) hydrocarbon chain, which is hydrophobic ("water-hating"), and a polar,

positively charged ammonium head group (-NH₃⁺), which is hydrophilic ("water-loving"). This

unique architecture drives its self-assembly in aqueous solutions to form organized colloidal

structures known as micelles.

These micelles are thermodynamically stable aggregates that have found extensive

applications, from enhancing the solubility of poorly water-soluble drugs for improved delivery

to acting as nanoreactors for the synthesis of advanced materials.[3][4] This guide provides

researchers, scientists, and drug development professionals with a detailed overview of the

principles, protocols, and applications of octylamine hydrochloride in micelle formation.
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Property Value Reference(s)

Chemical Formula C₈H₁₉N·HCl [5]

Molecular Weight 165.70 g/mol [6]

Appearance
White to almost white

crystalline powder
[5][7]

Melting Point ~198 °C [8]

Solubility Soluble in water [8]

Classification Cationic Surfactant [2]

Core Principle: The Phenomenon of Micellization
The formation of micelles is a spontaneous process that occurs when the concentration of a

surfactant in a solution reaches a critical threshold known as the Critical Micelle Concentration

(CMC).[9] Below the CMC, octylamine hydrochloride molecules exist primarily as individual

monomers dispersed in the solution. As monomers, they tend to accumulate at interfaces (e.g.,

the air-water interface), where they orient themselves to minimize unfavorable interactions

between their hydrophobic tails and the water molecules, thereby reducing the surface tension

of the solution.[10]

Once the surfactant concentration increases to the CMC, the interface becomes saturated with

monomers. To further minimize the system's free energy, the monomers begin to self-assemble

in the bulk of the solution. They aggregate into spherical structures where the hydrophobic octyl

tails are sequestered in a non-polar core, shielded from the aqueous environment, while the

hydrophilic ammonium head groups form a positively charged outer shell, or corona, that

interacts favorably with the surrounding water molecules.[2] This process is a dynamic

equilibrium, with monomers constantly exchanging between the micelles and the bulk solution.
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5. Calculate I₁/I₃ Ratio
& Plot vs. log[Concentration]
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Micelle Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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